Cas no 885229-27-6 (4-Chloro-5-iodothieno[2,3-d]pyrimidine)

• Product Name: 4-Chloro-5-iodothieno[2,3-d]pyrimidine
• CAS No: 885229-27-6
• MF: C₆H₂ClIN₂S
• MW: 296.515950679779
• MDL: MFCD23135810
• CID: 1038318
• PubChem ID: 70700953
• Update Time: 2025-10-30

4-Chloro-5-iodothieno[2,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-5-iodothieno[2,3-d]pyrimidine
• Z1618023575
• AKOS016001801
• KMQCGVZKCHEYNQ-UHFFFAOYSA-N
• SCHEMBL899715
• SY030099
• CS-0047423
• EN300-702725
• 885229-27-6
• DS-3639
• 4-Chloro-5-iodo-thieno[2,3-d]pyrimidine
• MFCD23135810
• DTXSID90743732
• DB-106741

• MDL： MFCD23135810
• Inchi： 1S/C6H2ClIN2S/c7-5-4-3(8)1-11-6(4)10-2-9-5/h1-2H
• InChI Key： KMQCGVZKCHEYNQ-UHFFFAOYSA-N
• SMILES： IC1=CSC2C1=C(N=CN=2)Cl

Computed Properties

• Exact Mass: 295.86700
• Monoisotopic Mass: 295.86719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Boiling Point: 369.1±37.0℃ at 760 mmHg
• PSA: 54.02000
• LogP: 2.94930

Additional information on 4-Chloro-5-iodothieno[2,3-d]pyrimidine

Introduction to 4-Chloro-5-iodothieno[2,3-d]pyrimidine (CAS No. 885229-27-6)

4-Chloro-5-iodothieno[2,3-d]pyrimidine, identified by the Chemical Abstracts Service Number (CAS No.) 885229-27-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a structural motif widely recognized for its biological activity and potential therapeutic applications. The presence of both chloro and iodine substituents on the thiophene ring and pyrimidine core, respectively, makes it a versatile scaffold for further chemical modifications and drug development.

The structural features of 4-Chloro-5-iodothieno[2,3-d]pyrimidine contribute to its unique electronic properties and reactivity, which are exploited in synthetic chemistry to derive novel derivatives with enhanced pharmacological profiles. The chlorine atom at the 4-position provides a handle for nucleophilic substitution reactions, while the iodine atom at the 5-position serves as a good leaving group in cross-coupling reactions such as Suzuki or Stille couplings. These attributes make it a valuable intermediate in the synthesis of complex organic molecules, particularly in the development of small-molecule inhibitors and probes for biological targets.

In recent years, there has been a surge in research focused on thienopyrimidine derivatives due to their demonstrated efficacy against various diseases, including cancer, infectious disorders, and inflammatory conditions. The scaffold's ability to interact with biological macromolecules like enzymes and receptors has been leveraged to design molecules with high selectivity and potency. For instance, studies have shown that thienopyrimidines can modulate kinase activities, which are crucial in cell signaling pathways associated with diseases such as cancer. The halogenated version of this compound (4-Chloro-5-iodothieno[2,3-d]pyrimidine) has been explored as a key building block in generating libraries of compounds for high-throughput screening (HTS) campaigns.

One of the most compelling aspects of 4-Chloro-5-iodothieno[2,3-d]pyrimidine is its role in constructing more intricate molecular architectures through functional group interconversions. Researchers have utilized this compound to develop novel antiviral agents by incorporating it into nucleoside analogs that can inhibit viral replication. Additionally, its application in designing kinase inhibitors has been particularly promising. For example, modifications at the chloro and iodine positions have led to derivatives that exhibit potent inhibition against tyrosine kinases, which are overexpressed in many cancers. These findings underscore the importance of 4-Chloro-5-iodothieno[2,3-d]pyrimidine as a pharmacophore in medicinal chemistry.

The synthesis of 4-Chloro-5-iodothieno[2,3-d]pyrimidine typically involves multi-step organic transformations starting from commercially available precursors. The introduction of the chloro group can be achieved through electrophilic aromatic substitution reactions on a thiophene derivative, while the iodination step can be performed using iodinating agents under controlled conditions. These synthetic routes highlight the compound's accessibility and suitability for further derivatization. Advances in synthetic methodologies have also enabled the preparation of enantiomerically pure forms of this compound, which are essential for studying stereoselective interactions with biological targets.

Recent studies have begun to explore the potential of 4-Chloro-5-iodothieno[2,3-d]pyrimidine in combination therapies. By co-administering this compound with other agents that target different pathways within a disease context, researchers aim to achieve synergistic effects that could enhance therapeutic outcomes. For example, combining kinase inhibitors derived from thienopyrimidines with immunotherapy agents has shown promise in preclinical models of cancer. Such multidisciplinary approaches reflect the growing recognition that addressing complex diseases requires innovative strategies that integrate various levels of biological understanding.

The chemical diversity introduced by halogen atoms in 4-Chloro-5-iodothieno[2,3-d]pyrimidine also allows for exploration of different reaction manifolds beyond cross-coupling chemistry. For instance, palladium-catalyzed C-H activation strategies have been employed to functionalize remote positions on the heterocyclic core without relying on pre-existing directing groups. This opens up new avenues for generating structurally diverse derivatives with tailored biological activities. Such innovations are critical for overcoming challenges associated with drug resistance and improving patient responses.

In conclusion,4-Chloro-5-iodothieno[2,3-d]pyrimidine (CAS No. 885229-27-6) represents a significant advancement in pharmaceutical chemistry due to its versatile reactivity and potential therapeutic applications. Its role as a key intermediate in synthesizing biologically active molecules underscores its importance in drug discovery efforts aimed at treating diverse diseases. As research continues to uncover new synthetic methods and pharmacological targets,4-Chloro-5-iodothieno[2,3-d]pyrimidine is poised to remain at the forefront of medicinal chemistry innovation.